Cas no 1019105-56-6 (N-(4-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-2H-1,3-benzodioxole-5-carboxamide)

• Product Name: N-(4-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-2H-1,3-benzodioxole-5-carboxamide
• CAS No: 1019105-56-6
• MF: C₂₁H₁₆N₆O₃
• MW: 400.39014339447
• CID: 5763055
• Update Time: 2025-10-25

N-(4-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-carboxamide, N-[4-[[6-(1H-pyrazol-1-yl)-3-pyridazinyl]amino]phenyl]-
• N-(4-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-2H-1,3-benzodioxole-5-carboxamide

• Inchi： 1S/C21H16N6O3/c28-21(14-2-7-17-18(12-14)30-13-29-17)24-16-5-3-15(4-6-16)23-19-8-9-20(26-25-19)27-11-1-10-22-27/h1-12H,13H2,(H,23,25)(H,24,28)
• InChI Key： XWNQGQICILGKCQ-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(NC3=CC=C(NC4=NN=C(N5C=CC=N5)C=C4)C=C3)=O)C=C2OC1

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Boiling Point: 599.2±50.0 °C(Predicted)
• pka: 13.02±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-2H-1,3-benzodioxole-5-carboxamide

Research Brief on N-(4-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-2H-1,3-benzodioxole-5-carboxamide (CAS: 1019105-56-6)

N-(4-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-2H-1,3-benzodioxole-5-carboxamide (CAS: 1019105-56-6) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyridazine and benzodioxole moieties, has shown promising potential as a therapeutic agent, particularly in the context of kinase inhibition and cancer therapy. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models.

The compound's structure features a pyridazine core linked to a benzodioxole group via an amino-phenyl bridge, which is further functionalized with a pyrazole substituent. This structural complexity is believed to contribute to its high selectivity and potency against specific kinase targets. Recent research has identified it as a potent inhibitor of certain tyrosine kinases, which are often implicated in oncogenic signaling pathways. In vitro studies have demonstrated its ability to inhibit cell proliferation and induce apoptosis in various cancer cell lines, including those resistant to conventional therapies.

One of the most notable findings from recent investigations is the compound's favorable pharmacokinetic profile. Studies in animal models have shown that N-(4-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-2H-1,3-benzodioxole-5-carboxamide exhibits good oral bioavailability and a reasonable half-life, making it a viable candidate for further development. Additionally, its metabolic stability and low toxicity in preclinical models suggest a promising therapeutic window, which is critical for advancing it to clinical trials.

Further mechanistic studies have revealed that the compound exerts its effects through the modulation of key signaling pathways, including the PI3K/AKT and MAPK cascades. These pathways are frequently dysregulated in cancer, and their inhibition has been associated with reduced tumor growth and metastasis. The compound's ability to simultaneously target multiple nodes within these pathways may explain its superior efficacy compared to single-target inhibitors. Researchers have also explored its potential in combination therapies, where it has shown synergistic effects with existing chemotherapeutic agents.

Despite these promising results, challenges remain in the development of N-(4-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-2H-1,3-benzodioxole-5-carboxamide. For instance, further optimization of its chemical structure may be required to enhance its solubility and reduce off-target effects. Additionally, comprehensive toxicology studies are needed to fully assess its safety profile in humans. Nevertheless, the compound represents a significant advancement in the field of kinase inhibitors and holds considerable potential for the treatment of various malignancies.

In conclusion, N-(4-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-2H-1,3-benzodioxole-5-carboxamide (CAS: 1019105-56-6) is a promising small molecule with demonstrated efficacy in preclinical models of cancer. Its unique structural features, combined with its favorable pharmacokinetic and pharmacodynamic properties, make it a compelling candidate for further investigation. Future research should focus on optimizing its chemical properties, elucidating its full spectrum of biological activities, and advancing it through clinical development to realize its therapeutic potential.